Cas no 1781241-37-9 (tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate)
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate
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tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR311207-500mg |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | 500mg |
£440.00 | 2024-07-20 | ||
| Key Organics Ltd | KE-0716-1MG |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-5MG |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-10MG |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-0.5G |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 0.5g |
£325.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-1G |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 1g |
£523.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-5G |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 5g |
£2354.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-10G |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 10g |
£4184.00 | 2023-09-07 | |
| Key Organics Ltd | KE-0716-25G |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate |
1781241-37-9 | >95% | 25g |
£9414.00 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1583317-50mg |
Tert-butyl 4-((2-oxo-3-phenyloxazolidin-5-yl)methyl)piperazine-1-carboxylate |
1781241-37-9 | 98% | 50mg |
¥1499 | 2023-04-09 |
tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate
Introduction to Tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate (CAS No. 1781241-37-9)
Tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate, identified by its CAS number 1781241-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in medicinal chemistry. The unique structural features of this molecule, including its piperazine core and oxazolidinone moiety, contribute to its versatility in serving as a scaffold for the development of novel therapeutic agents.
The piperazine ring is a common pharmacophore in drug design due to its ability to form multiple hydrogen bonds and interact with biological targets such as enzymes and receptors. In Tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate, the presence of a tert-butyl group at the fourth position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. Additionally, the oxazolidinone ring introduces a heterocyclic structure that is known to exhibit various biological activities, including antimicrobial and anti-inflammatory properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have shown that the oxazolidinone moiety can modulate the activity of enzymes involved in metabolic pathways, making it a promising candidate for therapeutic intervention in conditions such as diabetes and obesity. Furthermore, the phenyl group attached to the oxazolidinone ring may contribute to hydrophobic interactions with target proteins, enhancing binding stability.
In the realm of drug development, Tert-butyl 4-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]piperazine-1-carboxylate has been explored as a potential intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific therapeutic applications. For instance, replacing the tert-butyl group with other substituents could alter the pharmacokinetic profile of the compound, making it more suitable for certain routes of administration.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to construct the intricate molecular framework. The availability of high-quality starting materials and well-established synthetic protocols is essential for producing Tert-butyl 4-[(2-oxo-3-phenyl-1,3-oaxzolidin5 -yI)methyl]piperazine-l-carboxyIate in sufficient quantities for both research and commercial purposes.
Current research in medicinal chemistry emphasizes the importance of understanding structureactivity relationships (SAR) to optimize drug candidates. Tert-butyl 4-[ (2 - oxo - 3 - phenyI - 1 ,3 - oxazolidin - 5 - yI)methyl]pipetrazine-l-carboxyIate serves as an excellent model for studying how structural modifications influence biological activity. By systematically varying substituents on different parts of the molecule, researchers can identify key structural features that contribute to potency and selectivity. This approach has led to the discovery of several lead compounds with promising therapeutic profiles.
The pharmaceutical industry continues to invest heavily in developing new drugs targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Tert-butyl 4-[ (2 - oxo - 3 - phenyI - 1 ,3 - oxazolidin - 5 - yI)methyl]pipetrazine-l-carboxyIate represents one of many compounds being evaluated for their potential as therapeutic agents. Its unique combination of structural features makes it a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.
In conclusion,Tert-butyl 4-[ (2 - oxo - 3 - phenyI - l ,3 - oxazolidin - 5-yI)methyl]pipetrazine-l-carboxyIate (CAS No. 1781241_37_9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a versatile scaffold for designing novel therapeutics. As research continues to uncover new biological activities and synthetic strategies,Tert-butyl 4-[ (2 _ oxo _ 3 _ phenyI _ l ,3 _ oxazoldln _ 5 _ yl)methyll)pipetrazine-l-carboxyIate is likely to play an increasingly important role in advancing drug discovery efforts worldwide.
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